Cas no 1398609-81-8 (tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate)

• Product Name: tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate
• CAS No: 1398609-81-8
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• MDL: MFCD27986916
• CID: 2094168
• PubChem ID: 70663143
• Update Time: 2025-10-25

tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-isobenzofuran]-1-carboxylate
• Spiro[azetidine-3,1'(3'H)-isobenzofuran]-1-carboxylic acid, 5'-acetyl-, 1,1-dimethylethyl ester
• tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate
• 5'-Acetylspiro[azetidine-3,1'(3'h)-isobenzofuran]-1-carboxylic acid, 1,1-dimethylethyl ester
• GQZFZXWGEAPBCX-UHFFFAOYSA-N
• SB11356
• AK170933
• OR317305
• tert-b
• SCHEMBL12097185
• 1-(1-Boc-3'H-spiro[azetidine-3,1'-isobenzofuran]-5'-yl)ethanone
• 1398609-81-8
• CS-0048192
• DTXSID901117398
• tert-butyl 6-acetylspiro[1H-isobenzofuran-3,3'-azetidine]-1'-carboxylate
• 5'-Acetylspiro[azetidine-3,1trade mark(3trade markH)-isobenzofuran]-1-carboxylic Acid, 1,1-Dimethylethyl Ester
• AKOS025290937
• 1-(1-Boc-3 inverted exclamation mark H-spiro[azetidine-3,1 inverted exclamation mark -isobenzofuran]-5 inverted exclamation mark -yl)ethanone
• Spiro[azetidine-3,1a(2)(3a(2)H)-isobenzofuran]-1-carboxylic acid, 5a(2)-acetyl-, 1,1-dimethylethyl ester
• tert-Butyl5'-acetyl-3'H-spiro[azetidine-3,1'-isobenzofuran]-1-carboxylate
• YFC60981
• MFCD27986916
• AS-33953
• SY098293
• tert-butyl 6-acetylspiro[1H-2-benzofuran-3,3'-azetidine]-1'-carboxylate
• Spiro(azetidine-3,1'(3'H)-isobenzofuran)-1-carboxylic acid, 5'-acetyl-, 1,1-dimethylethyl ester
• 848-453-0
• tert-butyl 5'-acetyl-3'H-spiro(azetidine-3,1'-isobenzofuran)-1-carboxylate

• MDL： MFCD27986916
• Inchi： 1S/C17H21NO4/c1-11(19)12-5-6-14-13(7-12)8-21-17(14)9-18(10-17)15(20)22-16(2,3)4/h5-7H,8-10H2,1-4H3
• InChI Key： GQZFZXWGEAPBCX-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C(C)=O)C=CC=2C21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 455.9±45.0 °C at 760 mmHg
• Flash Point: 229.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones

Additional information on tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate

tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate, identified by the CAS number 1398609-81-8, represents a complex organic structure with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its spiro structure, which consists of a benzofuran ring fused to an azetidine moiety, further substituted with an acetyl group and a tert-butyl ester. The spiro arrangement, where two rings share only one atom, introduces unique electronic and steric properties that make this compound a subject of interest in contemporary organic chemistry research.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to modulate pharmacokinetic properties and enhance bioavailability. The tert-butyl substituent, in particular, plays a crucial role in stabilizing the molecule through steric hindrance, while the acetyl group contributes to hydrogen bonding capabilities. These features make the compound a promising candidate for exploring novel therapeutic agents targeting various biological pathways.

The synthesis of tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed transition metal-catalyzed cross-coupling reactions to construct the spiro system efficiently. The use of palladium catalysts has been particularly effective in forming the carbon-carbon bonds necessary for this structure. Additionally, the incorporation of protecting groups during intermediate steps ensures the stability and purity of the final product.

In terms of applications, this compound has shown potential in medicinal chemistry as a scaffold for developing bioactive molecules. Its spiro structure allows for diverse substitution patterns, enabling researchers to explore its interactions with various biological targets such as enzymes and receptors. For instance, recent investigations have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, suggesting its utility in anti-cancer drug development.

The study of tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate also contributes to our understanding of spiro compounds' role in supramolecular chemistry. The molecule's ability to form self-assembled structures under specific conditions has been explored using techniques such as X-ray crystallography and NMR spectroscopy. These studies provide insights into the molecular recognition processes that govern the formation of complex architectures in organic systems.

Furthermore, the environmental impact of synthesizing such compounds has become a focal point in sustainable chemistry. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during production. For example, solvent-free reactions and recyclable catalysts are being integrated into the synthesis protocols for this compound to align with eco-friendly practices.

In conclusion, tert-butyl 5'-acetyl-3'H-spiro[azetidine-3,1'-[2]benzofuran]-1-carboxylate, with its unique structural features and versatile functional groups, continues to be a valuable subject in both academic and industrial research. Its potential applications span across drug discovery, material science, and green chemistry. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound will undoubtedly play a pivotal role in shaping future innovations within these fields.